![molecular formula C24H22N4O3S2 B2945263 N-benzyl-4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-sulfonamide CAS No. 1115866-68-6](/img/structure/B2945263.png)
N-benzyl-4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-benzyl-4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-sulfonamide is an organic compound that belongs to the class of sulfonamides. It has been widely used in scientific research due to its unique structural properties and potential therapeutic applications.
Scientific Research Applications
Synthesis and Characterization
N-benzyl-4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-sulfonamide derivatives have been synthesized and characterized for their potential in various scientific applications. This includes exploration for anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. Notably, certain derivatives have shown promising results as anti-inflammatory and analgesic agents without causing significant tissue damage in liver, kidney, colon, and brain, compared to controls or celecoxib. Some compounds also displayed modest inhibition of HCV NS5B RdRp activity, suggesting potential therapeutic applications (Ş. Küçükgüzel et al., 2013).
Anticancer and Antiproliferative Activities
Studies have also focused on the synthesis and biological evaluation of 1,5-diarylpyrazole class derivatives, including this compound, for their ability to inhibit cyclooxygenase-2 (COX-2) in vitro and in vivo. This research aimed to identify compounds with acceptable pharmacokinetic profiles for the treatment of conditions such as rheumatoid arthritis and osteoarthritis. The identification of potent and selective COX-2 inhibitors highlights the therapeutic potential of these derivatives (T. Penning et al., 1997).
Enzyme Inhibition and Molecular Interaction
The synthesized derivatives have been investigated for their inhibitory activities on carbonic anhydrase isoenzymes and acetylcholinesterase enzyme, demonstrating significant inhibition. This suggests their utility in developing novel inhibitors with low cytotoxicity and potential applications in treating diseases associated with these enzymes. The study further emphasizes the importance of designing compounds that combine multiple pharmacophoric features to achieve desired bioactivities (Dilan Ozmen Ozgun et al., 2019).
Antimicrobial Applications
Research into the antimicrobial activity of novel thiourea, hydrazine, fused pyrimidine, and 2-(4-substituted)anilinobenzoazole derivatives containing sulfonamido moieties, including this compound, has been conducted. These studies aim to develop new antimicrobial agents with potent activity against a range of bacterial strains, contributing to the fight against resistant microbial infections (M. El-Gaby et al., 2002).
Properties
IUPAC Name |
2-[[4-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N4O3S2/c1-14-6-4-5-7-18(14)26-21(30)13-32-24-27-19(12-20(29)28-24)22-15(2)25-23(33-22)16-8-10-17(31-3)11-9-16/h4-12H,13H2,1-3H3,(H,26,30)(H,27,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPEMDYMNAKBDCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CSC2=NC(=CC(=O)N2)C3=C(N=C(S3)C4=CC=C(C=C4)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
478.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.